Cas no 1185298-68-3 (1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride)

• Product Name: 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride
• CAS No: 1185298-68-3
• MF: C₁₆H₂₄ClNO₂
• MW: 297.82026386261
• CID: 1067082
• Update Time: 2025-07-02

1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride

• Inchi： 1S/C16H23NO2.ClH/c1-12(2)14-5-3-13(4-6-14)11-17-9-7-15(8-10-17)16(18)19;/h3-6,12,15H,7-11H2,1-2H3,(H,18,19);1H
• InChI Key： UAYMRLLQQILNLM-UHFFFAOYSA-N
• SMILES： Cl.OC(C1CCN(CC2C=CC(=CC=2)C(C)C)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride

Professional Introduction to 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 1185298-68-3)

1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride, with the CAS number 1185298-68-3, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecular structure incorporates a piperidine ring, which is a common motif in many bioactive molecules, and an aromatic 4-isopropylbenzyl side chain, contributing to its distinct chemical profile.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical formulations. This property is particularly crucial in drug design, where bioavailability and solubility are key factors determining the efficacy of a therapeutic agent. The piperidine moiety is known for its role in modulating biological pathways, often serving as a scaffold for developing central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. Research has demonstrated that modifications at the piperidine ring can significantly alter the pharmacokinetic and pharmacodynamic properties of a molecule. The presence of the 4-isopropylbenzyl group in 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride introduces additional interactions with biological targets, potentially enhancing binding affinity or selectivity.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The combination of the piperidine core and the 4-isopropylbenzyl side chain provides a versatile platform for synthesizing novel compounds with tailored biological activities. For instance, researchers have utilized derivatives of this compound to develop potential treatments for neurological disorders, leveraging the piperidine scaffold's ability to interact with neurotransmitter receptors.

The hydrochloride salt form also plays a critical role in ensuring stability and consistency across different formulations. This is particularly important in clinical settings where maintaining the integrity of a drug throughout storage and administration is paramount. The enhanced solubility provided by the hydrochloride salt can lead to more efficient drug delivery systems, potentially improving patient compliance and therapeutic outcomes.

Recent studies have highlighted the importance of optimizing molecular properties such as solubility and binding affinity when designing new drugs. The structural features of 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride, including the piperidine ring and the 4-isopropylbenzyl group, make it an attractive candidate for further investigation. Researchers are exploring its potential as an intermediate in synthesizing novel therapeutics aimed at treating conditions such as depression, anxiety, and other CNS disorders.

The compound's ability to modulate neurotransmitter activity makes it particularly relevant in the context of developing next-generation neuromodulators. Piperidine derivatives have shown promise in preclinical studies for their ability to interact with serotonin receptors, which are implicated in mood regulation. By fine-tuning the structure of compounds like this one, scientists hope to develop more effective and targeted treatments with fewer side effects.

In addition to its applications in CNS drug development, 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride may also find utility in other therapeutic areas. Its unique chemical properties make it a valuable tool for researchers studying enzyme inhibition and receptor binding mechanisms. Understanding how such compounds interact with biological targets can provide insights into disease pathogenesis and inform the development of new therapeutic strategies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the necessary functional groups while maintaining structural integrity. The resulting product is then purified through crystallization or other chromatographic methods to obtain the desired hydrochloride salt form.

The growing body of research on piperidine derivatives underscores their significance in modern drug discovery. As our understanding of biological pathways continues to expand, compounds like 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride will continue to serve as important intermediates in developing innovative treatments for a wide range of diseases. Their unique structural features offer opportunities for designing molecules with enhanced efficacy and reduced toxicity.

In conclusion, 1-(4-Isopropylbenzyl)piperidine-4-carboxylic acid hydrochloride (CAS No. 1185298-68-3) is a versatile compound with significant potential in pharmaceutical applications. Its structural features, including the piperidine ring and the 4-isopropylbenzyl side chain, make it an attractive scaffold for developing novel therapeutics. The hydrochloride salt form enhances its solubility and stability, making it more suitable for clinical use. Ongoing research continues to uncover new possibilities for this compound in treating various diseases, particularly those related to neurotransmitter activity.